Cas no 108444-24-2 (1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid)

• Product Name: 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid
• CAS No: 108444-24-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD03419332
• CID: 892569
• PubChem ID: 1133641
• Update Time: 2025-04-19

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• AC1Q3186
• ALBB-004455
• BB_SC-4255
• CTK6F0751
• SureCN8306766
• AKOS B006509
• AKOS PAO-0339
• ART-CHEM-BB B006509
• TIMTEC-BB SBB007018
• 1-Ethyl-3,5-dimethyl-pyrazole-4-carboxylic acid
• 1-ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid(SALTDATA: FREE)
• BBL029983
• STK298761
• CS-0077349
• D73899
• SCHEMBL8306766
• VS-09543
• 1-ethyl-3,5-dimethylpyrazole-4-car-boxylic acid
• EN300-65876
• Z275169806
• MFCD03419332
• DB-391000
• 1-Ethyl-3,5-dimethyl-1 H -pyrazole-4-carboxylic acid
• F3379-0312
• AKOS000307957
• 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• 108444-24-2
• DTXSID80360694
• 1-ethyl-3,5-dimethylpyrazole-4-carboxylic acid
• 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid

• MDL： MFCD03419332
• Inchi： 1S/C8H12N2O2/c1-4-10-6(3)7(8(11)12)5(2)9-10/h4H2,1-3H3,(H,11,12)
• InChI Key： UFMMFQJSODNLIG-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(CC)C=1C)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12
• LogP: 0.9

1-Ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic Ccid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives